molecular formula C15H11ClF3NO2 B600898 Efavirenz impurity (6-chloro-4-[2-(2-methylcyclopropyl)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one) CAS No. 1217623-65-8

Efavirenz impurity (6-chloro-4-[2-(2-methylcyclopropyl)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one)

Cat. No. B600898
CAS RN: 1217623-65-8
M. Wt: 329.71
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Efavirenz impurity, also known as 6-chloro-4-((2-methylcyclopropyl)ethynyl)-4-(trifluoromethyl)-1H-benzo[d][1,3]oxazin-2(4H)-one, is a compound related to Efavirenz, a drug used in the treatment of HIV . The molecular formula of this impurity is C15H11ClF3NO2 .


Molecular Structure Analysis

The molecular structure of this Efavirenz impurity is complex, with a molecular weight of 329.71 . It contains a benzoxazinone core, which is substituted with a trifluoromethyl group, a chloro group, and a 2-methylcyclopropyl ethynyl group .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for Efavirenz impurity (6-chloro-4-[2-(2-methylcyclopropyl)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one) involves the synthesis of 2-amino-4-chlorobenzoic acid, which is then converted to 6-chloro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one. The final step involves the coupling of 2-(2-methylcyclopropyl)ethynyl magnesium bromide with 6-chloro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one to obtain the desired compound.", "Starting Materials": [ "4-chloro-2-nitrobenzoic acid", "Hydrogen gas", "Hydrochloric acid", "Thionyl chloride", "Dimethylformamide", "Potassium carbonate", "Trifluoroacetic anhydride", "2-(2-methylcyclopropyl)ethynyl magnesium bromide" ], "Reaction": [ "Reduction of 4-chloro-2-nitrobenzoic acid to 2-amino-4-chlorobenzoic acid using hydrogen gas and palladium catalyst", "Conversion of 2-amino-4-chlorobenzoic acid to 6-chloro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one using thionyl chloride, dimethylformamide, and potassium carbonate", "Coupling of 2-(2-methylcyclopropyl)ethynyl magnesium bromide with 6-chloro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one using trifluoroacetic anhydride as a coupling agent" ] }

CAS RN

1217623-65-8

Product Name

Efavirenz impurity (6-chloro-4-[2-(2-methylcyclopropyl)ethynyl]-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one)

Molecular Formula

C15H11ClF3NO2

Molecular Weight

329.71

Purity

> 95%

quantity

Milligrams-Grams

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.